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Compound of Interest

2-Bromo-6-hydroxy-4-
Compound Name:

methoxybenzaldehyde
CAS No.: 861668-41-9
Cat. No.: B2496980

Get Quote

Executive Summary & Molecular Architecture

Target Molecule: 2-Bromo-6-hydroxy-4-methoxybenzaldehyde CAS Registry Number:
861668-41-9 Molecular Formula: C

H
BrO
Molecular Weight: 231.04 g/mol [1][2][3]

This guide provides a comprehensive technical analysis of 2-Bromo-6-hydroxy-4-
methoxybenzaldehyde, a specialized scaffold in medicinal chemistry. Unlike simple
benzaldehydes, this molecule acts as a "privileged structure” due to its dense functionalization
pattern. It integrates four distinct reactive sites—an electrophilic aldehyde, a nucleophilic
phenol, a labile aryl bromide, and an electron-donating methoxy group—onto a single benzene
core.
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Structural Dynamics and Electronic "Push-Pull"

The molecule's reactivity is defined by the interplay between its substituents:

e The Salicylaldehyde Motif (C1-CHO / C6-OH): The defining feature is the ortho relationship
between the aldehyde and the hydroxyl group. This creates a strong intramolecular hydrogen
bond (resonance-assisted hydrogen bond, RAHB), which locks the conformation, increases
the acidity of the phenol, and significantly alters spectroscopic signatures.

o The Para-Methoxy Effect (C4-OMe): Positioned para to the carbonyl, the methoxy group
exerts a strong mesomeric donating effect (+M), increasing electron density at the carbonyl
oxygen and reducing the electrophilicity of the aldehyde carbon compared to unsubstituted
benzaldehyde.

e The Ortho-Bromo Handle (C2-Br): The bromine atom provides a handle for cross-coupling
reactions (e.g., Suzuki-Miyaura), but its position ortho to the aldehyde introduces steric
strain, influencing the choice of catalytic ligands.

Spectroscopic Profiling (The "Fingerprint")

Accurate identification relies on recognizing the specific shifts induced by the intramolecular
hydrogen bond and the bromine isotope pattern.

Infrared (IR) Spectroscopy

The RAHB (Resonance-Assisted Hydrogen Bond) causes characteristic shifts.
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Typical Frequency

) (cm Observed Shift in o
Functional Group Mechanistic Cause

Target Molecule

)
Intramolecular H-
bonding chelates the
3000-3150 proton, broadening
O-H Stretch 3200-3500 (Broad) o
(Weak/Broad) and red-shifting the

peak, often merging it
with C-H stretches.

The H-bond weakens

the C=0 bond order
C=0 Stretch 1700 (Aldehyde) 1640-1660 (single bond character

increases), causing a

significant red shift.

Strong asymmetric
C-O (Methoxy) 1000-1300 1250-1270 stretch of the aryl-alkyl
ether.

Heavy atom vibration
C-Br Stretch 500-600 550-650 in the fingerprint

region.

Nuclear Magnetic Resonance (NMR)
H NMR (DMSO-d

, 400 MHz):

e 11.0-11.5 ppm (1H, s, OH): The phenolic proton is extremely deshielded due to the H-bond
with the carbonyl oxygen. Unlike free phenols, this peak is often sharp and distinct.

e 10.0-10.2 ppm (1H, s, CHO): The aldehyde proton.

e 6.8-7.2 ppm (2H, distinct signals): Aromatic protons at C3 and C5. Due to the asymmetric
substitution (Br vs OH), these will appear as two singlets or meta-coupled doublets (

Hz).
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e 3.8-3.9 ppm (3H, s, OCH

): Characteristic methoxy singlet.

Mass Spectrometry (MS)

« |sotopic Pattern: The presence of Bromine (

Br and

Br) in a ~1:1 natural abundance ratio creates a distinct "twin peak™" molecular ion cluster.

e Observation: Look for

at m/z 230 and

at m/z 232 with nearly equal intensity.

Chemical Reactivity & Derivatization Map

The utility of this molecule in drug development lies in its orthogonal reactivity. Different
conditions trigger different functional groups, allowing for divergent synthesis.
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Fig 1. Orthogonal Reactivity Map of 2-Bromo-6-hydroxy-4-methoxybenzaldehyde
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Mechanistic Insights for Drug Design

o C-Br Activation (Suzuki/Heck): The C2-Br is sterically hindered by the adjacent aldehyde.
Protocol Tip: Use sterically demanding, electron-rich phosphine ligands (e.g., S-Phos or X-
Phos) to facilitate oxidative addition and reductive elimination cycles.

o Coumarin Synthesis: The ortho-hydroxy aldehyde motif is a classic precursor for coumarins
via condensation with active methylenes (e.g., diethyl malonate) followed by intramolecular
transesterification.

» Chelation Control: The 6-OH group can chelate metal catalysts. If the reaction fails, consider
protecting the phenol as a benzyl ether or acetate to disrupt the chelation and restore
reactivity.

Analytical Protocols

This section details self-validating protocols to confirm identity and purity.

Protocol A: Differential Solubility & Functional Group
Test

Objective: Rapidly verify the presence of the phenol and aldehyde groups using wet chemistry.
e Phenol Verification (Ferric Chloride Test):

o Dissolve 5 mg of sample in 1 mL ethanol.

o Add 2 drops of 1% neutral FeCl

solution.

o Result: A transient violet/blue coloration confirms the phenolic -OH. The color may fade or
shift due to the electron-withdrawing bromine, but the initial complexation is diagnostic.

e Aldehyde Verification (2,4-DNP Test):

o Dissolve 5 mg of sample in 1 mL ethanol.
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o Add 0.5 mL of 2,4-Dinitrophenylhydrazine reagent.

o Result: Immediate formation of a yellow/orange precipitate (hydrazone) confirms the
carbonyl group.

Protocol B: HPLC Purity Assessment

Objective: Quantify purity and detect de-brominated impurities (a common byproduct of
synthesis).

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 pm).

Mobile Phase:

o A:0.1% Formic Acid in Water.

o B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic) and 280 nm (phenol/aldehyde absorption).

Validation Criterion: The main peak should show a clean UV spectrum. Impurities eluting
earlier often correspond to de-brominated species (6-hydroxy-4-methoxybenzaldehyde).

Analytical Workflow Diagram
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Fig 2. Quality Control Workflow for 2-Bromo-6-hydroxy-4-methoxybenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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